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Compound of Interest

Compound Name: Dar-4M AM

Cat. No.: B1244967 Get Quote

Essential Safety and Handling Guide for Dar-4M
AM
For researchers, scientists, and drug development professionals utilizing the fluorescent probe

Dar-4M AM, this guide provides crucial safety and logistical information. Adherence to these

procedures is paramount for ensuring a safe laboratory environment and maintaining the

integrity of your experiments. While Dar-4M AM itself may not be classified as a hazardous

substance, it is typically supplied in dimethyl sulfoxide (DMSO), a solvent known for its ability to

penetrate the skin.[1][2] Therefore, all handling procedures must account for the properties of

DMSO and follow standard good laboratory practices for chemical handling.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for each

stage of handling Dar-4M AM. Consistent and correct use of PPE is the most critical line of

defense against potential exposure.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Unpacking

Safety glasses

with side shields

Chemical-

resistant gloves

(Nitrile,

Neoprene, or

Butyl rubber)

Laboratory coat
Not generally

required

Storage
Safety glasses

with side shields

Chemical-

resistant gloves

(Nitrile,

Neoprene, or

Butyl rubber)

Laboratory coat
Not generally

required

Preparation of

Stock & Working

Solutions

Chemical splash

goggles or a face

shield

Chemical-

resistant gloves

(Neoprene or

Butyl rubber

recommended

over Nitrile for

prolonged

contact with

DMSO)

Laboratory coat

Work in a

certified chemical

fume hood

Cellular Staining

& Imaging

Safety glasses

with side shields

Chemical-

resistant gloves

(Nitrile)

Laboratory coat
Work in a well-

ventilated area

Spill Cleanup &

Waste Disposal

Chemical splash

goggles

Heavy-duty,

chemical-

resistant gloves

(Neoprene or

Butyl rubber)

Laboratory coat

If spill is large or

in a poorly

ventilated area,

use a respirator

with an

appropriate

cartridge.
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1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear safety glasses and chemical-resistant gloves during unpacking.

Confirm the product identity and quantity against the packing slip.

2. Storage:

Store Dar-4M AM at -20°C in a desiccated, light-protected environment as recommended.[3]

Ensure the container is tightly sealed to prevent moisture contamination.

Store in a designated area for fluorescent probes, away from incompatible materials.

3. Preparation of Solutions (to be performed in a chemical fume hood):

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Wear chemical splash goggles, a lab coat, and chemical-resistant gloves (Neoprene or Butyl

rubber are preferable for handling DMSO).[1]

If working with a lyophilized powder, carefully add the required volume of high-purity,

anhydrous DMSO to create a stock solution.

For subsequent dilutions into aqueous buffers, use appropriate laboratory equipment and

continue to work within the fume hood.

4. Experimental Use:

When adding the probe to cell cultures or experimental samples, wear safety glasses, a lab

coat, and nitrile gloves.

Handle all solutions containing Dar-4M AM with care to avoid splashes and aerosol

generation.

Work in a well-ventilated area.
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Disposal Plan
Proper disposal of Dar-4M AM and associated materials is essential to prevent environmental

contamination and ensure laboratory safety.

Unused Product: Dispose of unwanted Dar-4M AM as chemical waste in accordance with

your institution's and local regulations. Do not pour down the drain.

Contaminated Materials:

Liquids: All buffer solutions and cell media containing Dar-4M AM should be collected in a

designated hazardous waste container.

Solids: Pipette tips, centrifuge tubes, gloves, and any other disposable materials that have

come into contact with Dar-4M AM must be disposed of in a solid hazardous waste

container.

Empty Vials: The original vial, even if appearing empty, should be disposed of as hazardous

chemical waste.
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Caption: Workflow for the safe handling of Dar-4M AM from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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